Cas no 5537-24-6 (3-amino-5-methyl-1-phenylpyrrolidin-2-one)

• Product Name: 3-amino-5-methyl-1-phenylpyrrolidin-2-one
• CAS No: 5537-24-6
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 385377
• PubChem ID: 21118279
• Update Time: 2025-04-23

3-amino-5-methyl-1-phenylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone,3-amino-5-methyl-1-phenyl-
• acetamide, N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[(4-ethoxyphenyl)(phenylsulfonyl)amino]-
• 2-[N-(benzenesulfonyl)-4-ethoxyanilino]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
• 5537-24-6
• CS-0264025
• AKOS023544550
• 3-amino-5-methyl-1-phenylpyrrolidin-2-one
• EN300-91446
• Z1262253761

• Inchi： 1S/C11H14N2O/c1-8-7-10(12)11(14)13(8)9-5-3-2-4-6-9/h2-6,8,10H,7,12H2,1H3
• InChI Key： XGXDBLPZUSKNSA-UHFFFAOYSA-N
• SMILES： O=C1C(CC(C)N1C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 468.13562
• Monoisotopic Mass: 190.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• PSA: 94.17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 3-amino-5-methyl-1-phenylpyrrolidin-2-one

Professional Introduction to Compound with CAS No. 5537-24-6 and Product Name: 2-Pyrrolidinone,3-amino-5-methyl-1-phenyl

The compound with the CAS number 5537-24-6 and the product name 2-Pyrrolidinone,3-amino-5-methyl-1-phenyl represents a fascinating molecule of significant interest in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyrrolidinone core structure, has garnered attention due to its unique chemical properties and potential applications in drug discovery and material science.

The molecular structure of 2-Pyrrolidinone,3-amino-5-methyl-1-phenyl consists of a pyrrolidinone ring substituted with an amino group at the 3-position, a methyl group at the 5-position, and a phenyl group at the 1-position. This arrangement imparts distinct electronic and steric properties to the molecule, making it a versatile scaffold for further chemical modifications and functionalization. The presence of the amino group particularly enhances its reactivity, allowing for various conjugation strategies that can be exploited in medicinal chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of 2-Pyrrolidinone,3-amino-5-methyl-1-phenyl and its derivatives. The pyrrolidinone moiety is known to be a common structural feature in many bioactive compounds, often contributing to their binding affinity and biological activity. Studies have shown that derivatives of this class can exhibit a range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The specific substitution pattern in 2-Pyrrolidinone,3-amino-5-methyl-1-phenyl may further modulate these effects, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a building block for the development of novel therapeutic agents. The amino group at the 3-position provides a reactive site for coupling with various pharmacophores, while the phenyl ring can serve as an anchor for further derivatization. This flexibility allows chemists to design molecules with tailored properties to target specific biological pathways. For instance, recent research has highlighted the use of such scaffolds in the development of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.

Moreover, the structural features of 2-Pyrrolidinone,3-amino-5-methyl-1-phenyl make it an interesting candidate for material science applications. The pyrrolidinone ring is known to exhibit good solubility in polar solvents, which facilitates its incorporation into various formulations. This property is particularly useful in designing polymers and coatings that require high thermal stability and chemical resistance. Recent advancements in polymer chemistry have demonstrated the use of such heterocyclic compounds in creating novel materials with enhanced performance characteristics.

The synthesis of 2-Pyrrolidinone,3-amino-5-methyl-1-phenyl involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the functionalization of a pyrrolidinone precursor followed by selective substitution at the desired positions. Advances in synthetic methodologies have enabled more efficient routes to this compound, reducing both cost and environmental impact. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in achieving regioselective modifications.

In conclusion, 2-Pyrrolidinone,3-amino-5-methyl-1-phenyl, with its CAS number 5537-24-6, represents a compound of significant interest due to its unique structural features and potential applications. Its role as a versatile scaffold in pharmaceutical research underscores its importance in developing new drugs targeting various diseases. Additionally, its utility in material science highlights its broader impact on scientific innovation. As research continues to uncover new possibilities for this molecule, it is likely to remain a key player in both academic and industrial settings.